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Compound of Interest

Compound Name: Diethylthiophosphoryl chloride
CAS No.: 3711-51-1
Cat. No.: B12514093

Get Quote

Nomenclature, Reactivity, and Application Protocols
Executive Summary

Diethylthiophosphoryl chloride (CAS 2524-04-1) is a pivotal organophosphorus intermediate
used extensively in the synthesis of agrochemicals (e.g., chlorpyrifos) and pharmaceutical
building blocks. Characterized by its phosphorus-sulfur double bond (

) and reactive chlorine center, it serves as a versatile electrophile for introducing
diethylthiophosphoryl groups into nucleophilic substrates.

This guide provides a definitive taxonomy of its nomenclature to resolve database ambiguities,
details its structural informatics, and outlines a validated protocol for its application in amine
derivatization—a common workflow in medicinal chemistry.

Chemical Identity & Nomenclature Taxonomy|[1][2]

In chemical informatics and regulatory filings, Diethylthiophosphoryl chloride appears under
various synonyms. The primary source of confusion arises from the placement of the sulfur
atom (thiono- vs. thiolo- isomers).

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12514093#bc-rfq
https://www.benchchem.com/product/b12514093/docs?utm_src=pdf-body#technical-monograph-diethylthiophosphoryl-chloride
https://www.benchchem.com/product/b12514093/docs?utm_src=pdf-body#technical-monograph-diethylthiophosphoryl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12514093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Crucial Distinction: CAS 2524-04-1 refers specifically to the Thiono isomer, where sulfur is

double-bonded to phosphorus (

)

Table 1: Nomenclature Hierarchy

Category Name / Identifier Context & Usage
Preferred. Explicitly defines
: oxygen attachment to ethyl
IUPAC Name -Diethyl Yo Y

phosphorochloridothioate

groups and the sulfur-

phosphorus bond.

CAS Index Name

Phosphorochloridothioic acid,

-diethyl ester

Used in SciFinder and

regulatory databases (TSCA).

Common Synonym

Diethyl chlorothiophosphate

Widely used in commercial
catalogs (Sigma, TCIl), though
slightly ambiguous regarding

S-position.

Emphasizes the ethoxy

Diethoxythiophosphoryl )
Alternate Synonym ) groups; common in older
chloride . o
organic synthesis literature.
Diethyl Frequently used in patent

Alternate Synonym

phosphorothiochloridate

literature.

Acronym

DETPC/DETC

Lab shorthand; use with
caution as DETC can also
refer to

Diethyldithiocarbamate.

Trade Codes

D0624

TCI Chemicals product code.

Structural Informatics

For computational chemists and database managers, accurate structural identifiers are

required to prevent isomer confusion.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12514093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

ble 2: Chemical Inf :

Identifier Value

CAS Number 2524-04-1

Molecular Formula

Molecular Weight 188.61 g/mol

SMILES CCOP(=S)(Cl)OoCC

InChl Key RMQSINXLELHUAE-UHFFFAOYSA-N
Beilstein Ref 1752395

Technical Deep Dive: Reactivity & Mechanism
The Thiono-Thiolo Rearrangement

Researchers must be aware of the thermal instability of this compound. Upon heating,
particularly in the presence of alkyl halides,

-dialkyl phosphorochloridothioates can undergo a thiono-thiolo rearrangement.

e Thiono (Starting Material):
e Thiolo (Rearranged):

This rearrangement alters the electrophilicity and leaving group dynamics. Protocols typically
require temperature control (

) to maintain the thiono form unless the thiolo isomer is the intended target (e.g., in the
synthesis of specific nerve agent mimics or inhibitors).

Hydrolytic Instability
The P-CI bond is highly susceptible to hydrolysis.

Handling Implication: The release of HCI gas creates a corrosive "fuming” effect in moist air. All
reactions must be conducted under an inert atmosphere (

or Ar) using anhydrous solvents.
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Experimental Protocol: -Thiophosphorylation of
Amines

Objective: To synthesize an
-dialkyl

-diethyl phosphoramidothioate. This reaction represents a standard derivatization technique
used in drug discovery to create prodrugs or lipophilic analogs.

Mechanism: Nucleophilic substitution at the phosphorus center via an addition-elimination
pathway.

Visualization: Reaction Workflow

Reagents:
1. Amine (1.0 eq)
2. Et3N (1.2 eq)

Dropwise Addition:
DETPC (1.1 eq)
Temp: 0°C

Stirring: . Workup:
RT for 2-4 Hours |—Complete Sa?‘,‘\f:ﬁgm Extract (DCM)
Monitor via TLC . Dry (MgSO4)

Setup: Inert Atm (N2)
Anhydrous DCM

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the N-thiophosphorylation of amines using
Diethylthiophosphoryl chloride (DETPC).

Detailed Methodology

o Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a
rubber septum. Flush with Nitrogen (

) for 15 minutes.

e Solvation: Add the target amine (10.0 mmol, 1.0 eq) and Triethylamine (

, 12.0 mmol, 1.2 eq) to the flask. Dissolve in 30 mL of anhydrous Dichloromethane (DCM).

o Note:

acts as an HCI scavenger. Without it, the amine will form a hydrochloride salt and stall the
reaction.
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e Cooling: Submerge the flask in an ice/water bath (

).

» Addition: Draw Diethylthiophosphoryl chloride (11.0 mmol, 1.1 eq) into a glass syringe.
Add dropwise to the stirring amine solution over 10 minutes.

o Caution: The reaction is exothermic.[1] Rapid addition may cause solvent boiling or side
reactions.

» Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir
for 3 hours.

» Validation: Check completion via TLC (typically 30% EtOAc/Hexanes). The starting amine
spot should disappear.

e Workup: Quench with 20 mL saturated

. Extract the aqueous layer with DCM (
). Combine organic layers, dry over anhydrous

, filter, and concentrate in vacuo.

Safety & Regulatory Implications[1][2]
Hazard Profile

e GHS Classification: Skin Corr. 1B (Causes severe skin burns and eye damage).

e Odor: Possesses a potent, disagreeable "stench” typical of organosulfur/phosphorus
compounds. Use only in a well-ventilated fume hood.

e Lachrymator: Vapors are irritating to eyes and mucous membranes.

Regulatory Status (Dual-Use Context)

While Diethylthiophosphoryl chloride is a high-volume industrial chemical for pesticide
manufacture (e.g., Chlorpyrifos), it is structurally related to chemical warfare agents.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12514093/docs?utm_src=pdf-body#technical-monograph-diethylthiophosphoryl-chloride
http://orgsyn.org/demo.aspx?prep=v88p0054
https://www.benchchem.com/product/b12514093/docs?utm_src=pdf-body#technical-monograph-diethylthiophosphoryl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12514093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o« CWC Status: Itis NOT a Schedule 1 or Schedule 2 chemical under the Chemical Weapons
Convention (CWC). It lacks the Phosphorus-Carbon (

) bond characteristic of Schedule 1 nerve agents (e.g., Sarin precursors).

e Precursor Control: It is a precursor to Amiton (VG), a Schedule 2 substance. Consequently, it
may be subject to export controls (e.g., Australia Group Common Control Lists, US
Commerce Control List ECCN 1C350) depending on the jurisdiction and quantity.

e Shipping: UN 2751, Class 8 (Corrosive), Packing Group II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethylthiophosphoryl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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